Disodium 4-[2-[2-[2-(dodecyloxy)ethoxy]ethoxy]ethyl] 2-sulphonatosuccinate

Specification

• CAS No.: 40754-59-4
• Molecular Formula: C22H40Na2O10S
• Molecular Weight: 542.6 g/mol
• IUPAC Name: disodium;4-[2-[2-(2-dodecoxyethoxy)ethoxy]ethoxy]-4-oxo-2-sulfonatobutanoate
• Standard InChI: InChI=1S/C22H42O10S.2Na/c1-2-3-4-5-6-7-8-9-10-11-12-29-13-14-30-15-16-31-17-18-32-21(23)19-20(22(24)25)33(26,27)28;;/h20H,2-19H2,1H3,(H,24,25)(H,26,27,28);;/q;2*+1/p-2
• Standard InChI Key: DCDGWRWCFLIAOL-UHFFFAOYSA-L
• SMILES: CCCCCCCCCCCCOCCOCCOCCOC(=O)CC(C(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: CCCCCCCCCCCCOCCOCCOCCOC(=O)CC(C(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]

Introduction

Chemical Structure and Properties

Disodium 4-[2-[2-[2-(dodecyloxy)ethoxy]ethoxy]ethyl] 2-sulphonatosuccinate features a complex structure with both hydrophobic and hydrophilic elements that contribute to its surfactant properties. The compound contains a long dodecyloxy chain connected to multiple ethylene glycol units, which gives it its unique amphiphilic character.

Basic Chemical Information

The compound is characterized by the following fundamental properties:

Property	Value
CAS Number	40754-59-4
Molecular Formula	C22H40Na2O10S
Molecular Weight	542.6 g/mol
IUPAC Name	disodium;4-[2-[2-(2-dodecoxyethoxy)ethoxy]ethoxy]-4-oxo-2-sulfonatobutanoate
InChI Key	DCDGWRWCFLIAOL-UHFFFAOYSA-L

The chemical structure contains a sulfonate group that enhances water solubility, making it effective as a surfactant. This functional group is critical for the compound's ability to interact with both aqueous and non-aqueous environments.

Physical Properties

The physical properties of Disodium 4-[2-[2-[2-(dodecyloxy)ethoxy]ethoxy]ethyl] 2-sulphonatosuccinate contribute significantly to its behavior in various formulations and applications:

Physical Property	Value
Boiling Point	100°C at 101,325 Pa
Density	1.165 at 20°C
Vapor Pressure	0 Pa at 25°C
Water Solubility	120.9 μg/L at 25°C
LogP	3.66

The relatively low water solubility combined with the moderate LogP value indicates that this compound maintains a balance between hydrophilic and hydrophobic properties, which is essential for its function as an effective surfactant.

Nomenclature and Identification

Common Names and Synonyms

The compound is known by several names across different industries and research fields:

• Disodium Laureth Sulfosuccinate

• Butanedioic acid, 2-sulfo-, 4-[2-[2-[2-(dodecyloxy)ethoxy]ethoxy]ethyl] ester, sodium salt (1:2)

• Disodium 4-Oxo-2-Sulfonato-5,8,11,14-Tetraoxahexacosan-1-Oate

• MES 403

• Sulfobutanedioic acid, 4-(2-(2-(2-(dodecyloxy)ethoxy)ethoxy)ethyl) ester, disodium salt

These multiple nomenclatures reflect the compound's presence across various industries and applications, from cosmetics to industrial processes.

Identification Systems

Various identification systems catalog this compound:

Identification System	Identifier
DSSTOX Substance ID	DTXSID70961174
FDA UNII	D6DH1DTN7E
EINECS	255-062-3

These identification codes are essential for regulatory tracking, safety documentation, and international commerce.

Biological Activity

Antimicrobial Properties

One of the notable biological activities of Disodium 4-[2-[2-[2-(dodecyloxy)ethoxy]ethoxy]ethyl] 2-sulphonatosuccinate is its antimicrobial effect. Research indicates effectiveness against various bacterial strains, including Escherichia coli and Staphylococcus aureus. Studies have shown significant reduction in bacterial viability at concentrations as low as 0.5% w/v, suggesting potential applications in preservative systems for cosmetic formulations.

Cell Membrane Interactions

The compound demonstrates an ability to enhance cell membrane permeability, which facilitates the transport of other compounds into cells. In vitro studies using human epithelial cells have shown that this compound increased the uptake of fluorescently labeled drugs by approximately 30%. This property positions the compound as a potential component in drug delivery systems where enhanced cellular uptake is desired.

Applications

Industrial Applications

The unique properties of Disodium 4-[2-[2-[2-(dodecyloxy)ethoxy]ethoxy]ethyl] 2-sulphonatosuccinate make it suitable for various industrial applications:

Textile Industry

In the textile industry, this compound serves as an important component in oiling agent formulations for cotton fibers. Its inclusion contributes to improved smoothness and flexibility of treated fibers while also enhancing antistatic properties.

Paper Industry

Similarly, in the paper industry, it is used in the treatment of wood pulp cellulose. The compound is part of specialized formulations that improve the quality and properties of the resulting paper products.

Cosmetic Applications

The surfactant properties of this compound make it particularly valuable in the cosmetic industry:

• Cleansing products: Used in gentle facial cleansers and body washes

• Hair care products: Incorporated into shampoos and conditioners

• Personal care items: Found in various formulations where mild surfactant properties are desired

Its relatively mild nature compared to some other surfactants makes it suitable for products intended for sensitive skin or frequent use applications.

Pharmaceutical Applications

The ability of Disodium 4-[2-[2-[2-(dodecyloxy)ethoxy]ethoxy]ethyl] 2-sulphonatosuccinate to enhance membrane permeability suggests potential pharmaceutical applications, particularly in drug delivery systems. Its potential to increase the cellular uptake of other compounds could be valuable in formulating more effective pharmaceutical products.

Comparative Analysis with Similar Compounds

Structural Comparisons

To better understand the unique properties of Disodium 4-[2-[2-[2-(dodecyloxy)ethoxy]ethoxy]ethyl] 2-sulphonatosuccinate, it is valuable to compare it with similar surfactant compounds:

Compound	Molecular Formula	Key Features	Comparison
Disodium Laureth Sulfosuccinate	C22H40Na2O10S	Contains multiple ethoxy groups and sulfosuccinate	The compound under study
Disodium Laureth Sulfate	Varies with ethoxylation	Simpler structure, lacks succinate group	More aggressive surfactant, higher irritation potential
Sodium Lauryl Sulfate	C12H25NaO4S	No ethoxy units, simple alkyl chain	Much more aggressive, higher cleaning power but higher irritation
Disodium 4-(2-(dodecyloxy)ethyl) 2-sulphonatosuccinate	C20H39NaO8S	Fewer ethylene glycol units	Less hydrophilic, different surface activity profile

The presence of multiple ethylene glycol units in Disodium 4-[2-[2-[2-(dodecyloxy)ethoxy]ethoxy]ethyl] 2-sulphonatosuccinate distinguishes it from similar compounds, giving it a unique balance of properties that make it suitable for specific applications.

Performance Comparisons

When compared to similar surfactants, Disodium 4-[2-[2-[2-(dodecyloxy)ethoxy]ethoxy]ethyl] 2-sulphonatosuccinate demonstrates some distinct performance characteristics:

• Milder on skin and mucous membranes than sodium lauryl sulfate

• Better stability in hard water compared to many anionic surfactants

• Enhanced compatibility with other formulation ingredients

• Moderate foaming properties compared to more aggressive surfactants

These performance differences explain why this compound might be chosen over similar surfactants for specific applications where mildness and compatibility are prioritized over maximum cleaning power.

Quantity	Approximate Price Range (EUR)
10g	25.00
25g	30.00

These prices reflect the specialized nature of the compound and its production costs.

Product Forms

The compound is available in several forms to accommodate different industrial needs:

• Solid powder form for laboratory research

• Solution form for direct industrial applications

• Specialized formulations combined with other ingredients for specific applications

This variety of product forms enhances the compound's versatility across different industries and applications.

Research Findings and Future Directions

Recent Research

Recent research on Disodium 4-[2-[2-[2-(dodecyloxy)ethoxy]ethoxy]ethyl] 2-sulphonatosuccinate has focused on:

• Optimizing its use in environmentally friendly formulations

• Exploring potential new applications in drug delivery systems

• Investigating its interactions with other formulation ingredients

• Assessing its biodegradability and environmental impact

These research directions indicate continuing interest in this compound for both existing and novel applications.

Future Research Directions

Several promising areas for future research include:

• Development of specialized derivatives with enhanced properties

• Further exploration of the compound's antimicrobial mechanisms

• Investigation of potential synergies with natural ingredients

• Examination of structure-activity relationships to design improved variants

These future directions may lead to expanded applications and improved formulations incorporating this compound.